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Abstract

Diethyl hexafluoroglutarate (CAS 424-40-8), a fluorinated diester, is a compound of interest
in various chemical and pharmaceutical research areas. Its utility in the synthesis of novel
fluorinated molecules necessitates a thorough understanding of its structural and spectroscopic
characteristics. This technical guide provides a comprehensive overview of the expected
spectroscopic data for diethyl hexafluoroglutarate, covering Nuclear Magnetic Resonance
(NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. While experimental spectra
for this specific compound are not widely available in public databases, this document presents
predicted data based on its chemical structure and established spectroscopic principles.
Furthermore, it furnishes detailed, generalized experimental protocols for acquiring such data,
serving as a valuable resource for researchers engaged in the synthesis and characterization
of this and analogous compounds.

Chemical Structure and Overview

Diethyl hexafluoroglutarate, also known as diethyl 2,2,3,3,4,4-hexafluoropentanedioate,
possesses the molecular formula CoH10FsO4 and a molecular weight of approximately 296.16
g/mol . Its structure features a five-carbon backbone with the central three carbons fully
fluorinated, flanked by two ethyl ester groups. This structure imparts unique chemical
properties that are of interest in medicinal chemistry and materials science.
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Chemical Structure of Diethyl Hexafluoroglutarate
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NMR Experimental Workflow
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 To cite this document: BenchChem. [Spectroscopic Profile of Diethyl Hexafluoroglutarate: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361353#diethyl-hexafluoroglutarate-spectroscopic-
data-nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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